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Compound of Interest

Compound Name: 3-(1-Aminoethyl)phenol
CAS No.: 63720-38-7
Cat. No.: B1280079
Get Quote
. J

This guide provides critical safety and logistical information for the handling of 3-(1-
Aminoethyl)phenol (CAS No: 63720-38-7), a compound that requires careful management in
a laboratory setting.[1][2] Adherence to these procedures is essential for the safety of
researchers, scientists, and drug development professionals.

Hazard Summary

3-(1-Aminoethyl)phenol is classified as a substance that causes severe skin burns and eye
damage and may cause respiratory irritation.[1][3][4] It is crucial to handle this chemical with
appropriate engineering controls and personal protective equipment to minimize exposure.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification

) H314: Causes severe
Skin

) o Corrosion Danger skin burns and eye
Corrosion/Irritation

damage[1][4]

Specific Target Organ H335: May cause
Toxicity (Single Exclamation Mark Danger respiratory irritation[1]
Exposure) [4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with
3-(1-Aminoethyl)phenol. The following table outlines the recommended PPE for handling this
compound.[5]
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Protection Type

Recommended Equipment

Specifications and Notes

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield is also

recommended.

Must be worn at all times in the
laboratory. A face shield
provides an additional layer of

protection against splashes.[6]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).

Inspect gloves for any signs of
degradation or puncture before
use. Double gloving may be
appropriate for higher-risk
procedures. Change gloves

immediately if contaminated.[5]

[7]

Skin and Body Protection

A laboratory coat worn over
long-sleeved clothing and long

pants. Closed-toe shoes.

A chemically resistant apron
should be considered for tasks
with a high risk of splashing.[5]
[8]

Respiratory Protection

Use in a well-ventilated area,
preferably within a certified

chemical fume hood.

If engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
should be used.[5]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

e Engineering Controls: All work with 3-(1-Aminoethyl)phenol should be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[7][8]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in areas where this chemical is handled. Wash hands thoroughly after handling.[1]
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e Procedural Discipline: Keep containers tightly closed when not in use.[1] Transport
chemicals in secondary, shatter-resistant containers.[7]

Storage:

o Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1][7]

o Containers: Keep in a tightly closed, properly labeled container.[1]

e Segregation: Store away from foodstuffs and other reactive chemicals.

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

) difficult, administer oxygen. If breathing has
Inhalation . e I

stopped, provide artificial respiration. Seek

immediate medical attention.[1][9]

Immediately remove all contaminated clothing.
Flush the affected skin with copious amounts of
water for at least 15 minutes. Seek immediate
Skin Contact medical attention.[1][9][10] The use of
polyethylene glycol (PEG 300 or 400) to wipe
the affected area after initial water flushing is

also recommended.[11][12]

Immediately flush eyes with plenty of water for
at least 15 minutes, while holding the eyelids

Eye Contact open. Remove contact lenses if present and
easy to do. Seek immediate medical attention.
[11[O][11]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][9]

Disposal Plan

All waste materials contaminated with 3-(1-Aminoethyl)phenol must be treated as hazardous
waste.

» Waste Collection: Collect all contaminated materials, including empty containers, used PPE,
and spill cleanup debris, in a designated and properly labeled hazardous waste container.[5]

» Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

» Disposal: Arrange for the disposal of hazardous waste through your institution's EHS office,
following all local, state, and federal regulations.[5] Do not dispose of this chemical down the
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drain.[5]

Safe Handling Workflow

The following diagram outlines the procedural steps for the safe handling of 3-(1-
Aminoethyl)phenol, from preparation to disposal.
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Safe Handling Workflow for 3-(1-Aminoethyl)phenol
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Caption: A flowchart illustrating the key steps for the safe handling of 3-(1-Aminoethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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